Cas no 56390-15-9 (phenyl-D-galactopyranoside)

phenyl-D-galactopyranoside structure
phenyl-D-galactopyranoside structure
Product Name:phenyl-D-galactopyranoside
CAS No:56390-15-9
MF:C12H16O6
MW:256.251844406128
CID:945304
PubChem ID:124323
Update Time:2025-04-19

phenyl-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • phenyl-D-galactopyranoside
    • D-Galactopyranoside, phenyl
    • Q7181409
    • phenyl galactopyranoside
    • Phenyl-beta-galactoside
    • 31567-61-0
    • 56390-15-9
    • DTXSID101311601
    • A831683
    • Phenyl D-galactopyranoside
    • SCHEMBL4307510
    • (2R,3R,4S,5R)-2-(hydroxymethyl)-6-phenoxy-oxane-3,4,5-triol
    • (2R,3R,4S,5R)-2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
    • PPR9P83XLW
    • Inchi: 1S/C12H16O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9+,10+,11-,12?/m1/s1
    • InChI Key: NEZJDVYDSZTRFS-SCWFEDMQSA-N
    • SMILES: O1C([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.095
  • Monoisotopic Mass: 256.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.9
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • Density: 1.451
  • Boiling Point: 482.1°C at 760 mmHg
  • Flash Point: 245.4°C
  • Refractive Index: 1.619
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